Cas no 224636-66-2 (2-Pyrrolidinecarboxamide,N-methoxy-, (2S)-)

• Product name: 2-Pyrrolidinecarboxamide,N-methoxy-, (2S)-
• CAS No: 224636-66-2
• MF: C₆H₁₂N₂O₂
• Molecular Weight: 144.17200
• CID: 244715
• PubChem ID: 121226807

2-Pyrrolidinecarboxamide,N-methoxy-, (2S)- Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-methoxy-, (2S)-
• 2-Pyrrolidinecarboxamide,N-methoxy-,(2S)-(9CI)
• UPCMLD0ENAT0520-4093:001
• (S)-1-Methoxypyrrolidine-2-carboxamide
• 224636-66-2

• Inchi： InChI=1S/C6H12N2O2/c1-10-8-6(9)5-3-2-4-7-5/h5,7H,2-4H2,1H3,(H,8,9)
• InChIKey： SHMUYURFAVDSCR-UHFFFAOYSA-N
• SMILES： CONC(C1CCCN1)=O

Computed Properties

• 精确分子量: 144.09000
• 同位素质量: 144.089877630g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 10
• 可旋转化学键数量: 2
• 复杂度: 138
• 共价键单元数量: 1
• 确定原子立构中心数量: 1
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: -0.2
• 拓扑分子极性表面积: 55.6Ų

Experimental Properties

• PSA: 50.36000
• LogP: 0.13570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives